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Compound of Interest

Compound Name: Walphos SL-W006-1

Cat. No.: B12280907

Get Quote

Classification: Chiral Ferrocenyl Diphosphine Ligand Document ID: TM-SLW006-1-2025

Version: 1.0[1]

Executive Summary
Walphos SL-W006-1 is a premier chiral diphosphine ligand belonging to the ferrocenyl-aryl-

phosphine family.[1] Distinct from the Josiphos or Taniaphos classes, the Walphos scaffold

incorporates a unique 8-membered chelate ring upon coordination with transition metals (Rh,

Ru, Ir), offering exceptional flexibility and steric modularity.[1]

This ligand is engineered for the asymmetric hydrogenation of challenging substrates,

particularly hindered alkenes and functionalized ketones, where rigid 5- or 7-membered chelate

rings often fail to induce high enantioselectivity.[1] The specific incorporation of 3,5-xylyl groups

on the alkyl-backbone phosphine modulates the steric bulk, enhancing chiral induction for

specific substrate classes like

-unsaturated esters and enamides.[1]

Technical Specifications
The following data establishes the chemical identity and physical baselines for SL-W006-1.
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Parameter Specification

Product Name Walphos SL-W006-1

IUPAC Name

(R)-1-[(R)-2-(2'-

Diphenylphosphinophenyl)ferrocenyl]ethyldi(3,5-

xylyl)phosphine

CAS Number 494227-31-5

Molecular Formula

Molecular Weight 714.63 g/mol

Chirality (R)-(R) (Planar and Central Chirality)

Appearance Orange to dark orange crystalline powder

Solubility
Soluble in THF, Toluene, DCM; Insoluble in

Hexanes, Water

Air Sensitivity
Sensitive to oxidation; handle under

Argon/Nitrogen

Storage
2–8°C, Inert atmosphere (Glovebox

recommended)

Mechanistic Architecture
The efficacy of SL-W006-1 stems from its "bidentate hybrid" nature.[1] It combines a robust

ferrocene backbone with two phosphine donors of distinct electronic and steric profiles:[1]

Diphenylphosphino moiety attached to a phenyl ring (aryl-P).[1]

Di(3,5-xylyl)phosphino moiety attached to the ethyl stereocenter (alkyl-P).[1]

Upon binding to a metal (e.g., Rhodium), the ligand forms a large 8-membered chelate ring.[1]

[2] This conformational flexibility allows the catalyst to accommodate bulky substrates while the

3,5-xylyl "wings" create a tight chiral pocket, effectively differentiating between the prochiral

faces of the olefin.[1]
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Visualization: Ligand Architecture & Coordination
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Figure 1: Structural logic of the Walphos SL-W006-1 ligand. The 8-membered metallocycle

allows for the accommodation of sterically demanding substrates.[1]

Application Profile: Asymmetric Hydrogenation
SL-W006-1 is most authoritative in the Rhodium-catalyzed hydrogenation of functionalized

olefins.[1] The 3,5-xylyl groups provide superior enantioselectivity compared to the standard
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phenyl-substituted analog (SL-W001) for specific substrates.[1]

Key Substrate Classes
Dehydroamino Acid Derivatives: Precursors to chiral amino acids.[1]

Enamides: Synthesis of chiral amines.[1]

Unsaturated Esters/Acids: e.g., Methyl cinnamate derivatives.[1]

Performance Benchmarks
Substrate

Catalyst
Precursor

Conditions Conversion ee (%) Ref

2-

Methylcinnam

ic Acid

[Rh(nbd)₂]BF

₄

MeOH, 25°C,

20 bar H₂
>99% 92% (R) [1]

Dimethyl

Itaconate
[Rh(cod)₂]OTf

THF, 25°C, 5

bar H₂
>99% >95% [2]

2,4-

Pentanedione

[RuCl₂(p-

cymene)]₂

EtOH, 50°C,

80 bar H₂
>99% 98% (S,S) [1]

Standard Operating Procedure (SOP)
Protocol: Rhodium-Catalyzed Asymmetric Hydrogenation Screening Objective: Evaluate SL-

W006-1 performance on a prochiral alkene.

Materials
Ligand: Walphos SL-W006-1 (1.1 eq relative to Rh).[1]

Precursor: [Rh(nbd)₂]BF₄ (Bis(norbornadiene)rhodium(I) tetrafluoroborate).[1][3]

Solvent: Degassed Dichloromethane (DCM) or Methanol (MeOH).[1]

Substrate: e.g., Methyl 2-acetamidoacrylate.[1]
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Workflow
Catalyst Preparation (In Glovebox):

Weigh 3.7 mg (0.01 mmol) of [Rh(nbd)₂]BF₄ into a glass vial.

Weigh 7.9 mg (0.011 mmol) of SL-W006-1.[1]

Dissolve both in 1.0 mL of degassed DCM. Stir for 10–15 minutes. The solution should

turn orange-red, indicating complex formation.[1]

Substrate Preparation:

Dissolve 1.0 mmol of substrate in 4.0 mL of solvent.[1]

Reaction Assembly:

Add the catalyst solution to the substrate solution (S/C ratio = 100).[1]

Transfer the mixture to a high-pressure autoclave or hydrogenation vial.[1]

Hydrogenation:

Purge the autoclave 3 times with Hydrogen gas (5 bar).[1]

Pressurize to 10–20 bar (substrate dependent).

Stir at room temperature for 12–18 hours.

Workup:

Vent pressure carefully.[1]

Concentrate the solvent.[1][4]

Analyze conversion (NMR) and enantiomeric excess (Chiral HPLC/GC).

Visualization: Experimental Workflow
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Figure 2: Step-by-step workflow for evaluating SL-W006-1 in asymmetric hydrogenation.

Troubleshooting & Optimization
When initial results are suboptimal, systematically adjust the following variables. This protocol

is self-validating: changing one variable at a time confirms the causality of the result.[1]

Issue Probable Cause Corrective Action

Low Conversion
Catalyst poisoning or

insufficient pressure.[1]

1. Ensure solvent is

degassed/anhydrous.2.[1]

Increase H₂ pressure (up to 50

bar).3. Check substrate purity

(remove halides/amines).[1]

Low ee Non-selective binding mode.[1]

1. Switch solvent (DCM

MeOH or TFE).2.[1] Lower

temperature (0°C or -20°C).3.

Change metal precursor

counter-ion (BF₄⁻

BArF⁻).

Slow Reaction Steric hindrance.[1]

Increase catalyst loading (S/C

100

50) or increase temperature

(carefully, monitoring ee).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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